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Compound of Interest

3-Methoxy-3-methylbutyl
Compound Name:

propanoate
CAS No.: 1080673-42-2
Cat. No.: B14131450

Get Quote

Executive Summary

3-Methoxy-3-methylbutyl propanoate (MMBP) is an emerging "green" solvent widely utilized
in pharmaceutical formulations and coating applications as a safer alternative to traditional
glycol ethers. Its structural backbone—a propionate ester coupled with a tertiary ether tail—
imparts unigue volatility and solubility profiles.

For analytical chemists and drug development professionals, accurate identification of MMBP is
critical, particularly when distinguishing it from structural isomers or its hydrolysis product, 3-
methoxy-3-methylbutanol (MMB). This guide provides a definitive analysis of the Electron
lonization (EIl) fragmentation pathways of MMBP, establishing a self-validating identification
protocol.

Chemical Identity & Structural Logic
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Property Detail

IUPAC Name 3-Methoxy-3-methylbutyl propanoate

Not widely listed; Analogous to Acetate (CAS
103429-90-9)

CAS Number

Molecular Formula

Molecular Weight 174.24 g/mol

1.[1][2] Propionyl Group (
Key Moieties )2. Tertiary Ether Group (

)

Mechanistic Insight: The molecule contains two "trigger points” for fragmentation: the carbonyl
oxygen (driving

-cleavage of the ester) and the ether oxygen (driving

-cleavage of the methoxy group). In 70 eV EI mass spectrometry, the tertiary ether moiety
exerts the strongest directing effect due to the high stability of the resulting tertiary oxonium ion.

Experimental Protocol: GC-MS Characterization

To replicate the fragmentation patterns described below, the following method parameters are
recommended. This protocol ensures separation from common co-eluting solvents like PMA
(Propylene glycol methyl ether acetate).

Methodology

¢ Instrument: Single Quadrupole GC-MS (e.g., Agilent 5977 or equivalent).
« lonization: Electron Impact (El) at 70 eV.

e Column: Non-polar 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms),

o Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/62308
https://www.scribd.com/document/97049943/IBC-CODE-98
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14131450?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

e Inlet Temp: 250°C (Split ratio 50:1).
e Oven Program:

o Hold 40°C for 2 min.

o Ramp 10°C/min to 200°C.

o Hold 2 min.
e Source Temp: 230°C.

Fragmentation Analysis & Pathway Mechanism[3]

The mass spectrum of MMBP is dominated by cleavage events driven by charge localization
on the ether oxygen. Unlike simple linear esters, the molecular ion (

) is virtually non-existent due to the lability of the tertiary carbon-oxygen bonds.

Primary Fragmentation Pathway
1. The Base Peak: m/z 73 (Tertiary Oxonium lon)

The most abundant ion in the spectrum is m/z 73.
e Mechanism: Inductive cleavage (

-cleavage) at the tertiary carbon of the ether group.

o Causality: The ionization of the ether oxygen weakens the bond between the quaternary
carbon and the ethylene linker. The resulting fragment,

, IS a resonance-stabilized tertiary oxonium ion.

» Diagnostic Value: This peak is the "fingerprint" of the 3-methoxy-3-methyl moiety. It is shared
with the alcohol precursor (MMB) but distinguishes MMBP from linear butyl propionates.

2. The Acylium lon: m/z 57

e Mechanism:
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-Cleavage adjacent to the carbonyl group.[3]

e Fragment:

 Significance: Confirms the propanoate head group. If this were an acetate ester, this peak

would shift to m/z 43 (

3. Secondary Fragments
e m/z 101 (

): Loss of the propionyloxy group (

). This represents the carbocation of the alcohol chain.

e m/z 29 (

): Secondary fragmentation of the propionyl group or ethyl chain.

e m/z 143 (

): Loss of the methoxy radical (

). Usually low abundance due to the preference for forming the stable m/z 73 cation.

Fragmentation Pathway Diagram

——— ———————————————————————y

Mechanism Key

Red Path: Dominant (Base Peak)

Molecular lon (M+)
[m/z 174]

Base Peak
Tertiary Oxonium
[m/z 73]

Ether a-Cleavage
(Loss of C5H902¢)

Carbonyl a-Cleavage i
(Loss of C6H130¢) Propionyl lon
C-O Cleavage [m/z 57]

(Loss of Propionyloxy)

Alkyl Cation

[m/z 101]
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Figure 1: Mechanistic fragmentation pathway of 3-Methoxy-3-methylbutyl propanoate. The
formation of m/z 73 is the thermodynamically favored route.

Comparative Analysis: MMBP vs. Alternatives

In drug development and solvent selection, MMBP is often compared to PMA (Propylene Glycol
Methyl Ether Acetate) and its own precursor, MMB (3-Methoxy-3-methylbutanol). Distinguishing
these requires specific ion monitoring.[4]

ble 1- Di : : :

Key Retention
Molecular Base Peak . .
Compound . Diagnostic Index (Approx
Weight (m/z)
lons DB-5)
MMBP 57 (Propionyl),
174 73 (Propiony) ~1150
(Propanoate) 101
MMB Acetate 160 73 43 (Acetyl), 87 ~1080
43, 59 (Acetone-
MMB (Alcohol) 118 59/73 ) ~950
like)
PMA
] 132 43 87,72 ~980
(Competitor)

Differentiation Strategy

« MMBP vs. MMB Acetate: Both share the m/z 73 base peak. Look for m/z 57 (MMBP) vs. m/z
43 (Acetate). The m/z 57 peak is absent in the acetate analog (except as a minor
hydrocarbon fragment).

« MMBP vs. PMA: PMA is dominated by m/z 43 and m/z 87. It lacks the intense m/z 73 signal
characteristic of the gem-dimethyl ether group found in MMBP.

« MMBP vs. MMB (Alcohol): The alcohol will exhibit a broad O-H stretch in IR, but in MS, the
absence of the acylium ion (m/z 57) confirms the hydrolysis product.
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Summary of Diagnostic Criteria

To confirm the identity of 3-Methoxy-3-methylbutyl propanoate in a sample:

Check Retention Time: Must elute later than PMA and MMB Acetate on a non-polar column.

Verify Base Peak: Spectrum must be dominated by m/z 73.

Confirm Propionate: Presence of m/z 57 is mandatory.

Absence of Molecular lon: A visible

at 174 is rare; do not use its absence as a negative indicator.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 5. 3-Methoxy-3-methylbutanol [webbook.nist.gov]

e To cite this document: BenchChem. [Technical Guide: GC-MS Fragmentation Pattern of 3-
Methoxy-3-methylbutyl Propanoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14131450/docs#technical-guide-gc-ms-
fragmentation-pattern-of-3-methoxy-3-methylbutyl-propanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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